3-{(3R*,4S*)-1-[2-(difluoromethoxy)benzoyl]-4-morpholin-4-ylpiperidin-3-yl}propan-1-ol

• IUPAC Name: [2-(difluoromethoxy)phenyl]-[(3R,4S)-3-(3-hydroxypropyl)-4-morpholin-4-ylpiperidin-1-yl]methanone
• InChI: InChI=1S/C20H28F2N2O4/c21-20(22)28-18-6-2-1-5-16(18)19(26)24-8-7-17(15(14-24)4-3-11-25)23-9-12-27-13-10-23/h1-2,5-6,15,17,20,25H,3-4,7-14H2/t15-,17+/m1/s1
• InChI Key: RIENXGBSWUPIBM-WBVHZDCISA-N
• Canonical SMILES: C1CN(CC(C1N2CCOCC2)CCCO)C(=O)C3=CC=CC=C3OC(F)F
• Isomeric SMILES: C1CN(C[C@H]([C@H]1N2CCOCC2)CCCO)C(=O)C3=CC=CC=C3OC(F)F
• Molecular Formula: C20H28F2N2O4
• Molecular Weight: 398.4 g/mol

Description

The chemical is a complex organic molecule. It is part of a class of compounds that often exhibit significant pharmacological properties. However, as per your request, this analysis will focus solely on the chemical aspects, excluding any drug-related uses or side effects.

Synthesis Analysis

The synthesis of similar compounds involves multi-step chemical reactions, including aminomethylation and reduction processes. For instance, compounds like 2-(4-chlorophenyl)-3-morpholin-4-yl-(4-alkoxyphenyl)alkanol hydrochlorides are synthesized through aminomethylation of corresponding ketones, followed by reduction with lithium aluminum hydride (Papoyan et al., 2011). This kind of multi-step synthesis is likely applicable to the molecule , though the specific reactants and conditions may vary.